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Compound of Interest

Compound Name: 2-Chloro-4'-fluoroacetophenone

Cat. No.: B045902 Get Quote

An In-depth Technical Guide to 2-Chloro-4'-
fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Chloro-4'-fluoroacetophenone, a key building block in pharmaceutical and

chemical synthesis. This document details its characteristics, synthesis, and handling, offering

valuable information for laboratory and industrial applications.

Core Properties and Data
2-Chloro-4'-fluoroacetophenone, with the CAS number 456-04-2, is an organic compound

featuring a fluorinated aromatic ring and a reactive alpha-chloro ketone functional group.[1]

These structural attributes make it a versatile intermediate in the synthesis of a wide range of

organic molecules, including active pharmaceutical ingredients (APIs).[1]

Physical and Chemical Properties
The key physical and chemical properties of 2-Chloro-4'-fluoroacetophenone are

summarized in the table below, providing a quick reference for researchers.
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Property Value Source(s)

Molecular Formula C₈H₆ClFO [2][3]

Molecular Weight 172.58 g/mol [2][3]

Appearance

White to light yellow/yellow-

beige solid (crystals, flakes, or

powder)

[4][5][6][7]

Melting Point 47-50 °C [4]

Boiling Point 247 °C; 110 °C at 19 mmHg [4][8]

Density
Approximately 1.275 - 1.3

g/cm³
[4][8]

Solubility Insoluble in water [4]

Flash Point >110 °C (>230 °F) - closed cup [4]

Refractive Index n20/D 1.53 [8]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Chloro-4'-
fluoroacetophenone. The following table summarizes available spectral information.
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Spectrum Type Description Source(s)

¹H NMR

Data available from various

sources. A representative

spectrum can be found on

PubChem.

[9][10]

¹³C NMR

Data available, with spectra

accessible through databases

like SpectraBase.

[10][11][12]

Infrared (IR)
ATR-IR spectral data is

available.
[9][10]

Mass Spectrometry (MS)
Mass spectral data is available

for this compound.
[9]

Synthesis and Reactivity
2-Chloro-4'-fluoroacetophenone is a valuable synthetic intermediate due to its reactive

nature.[1] The presence of an alpha-chlorine atom facilitates nucleophilic substitution reactions,

allowing for the introduction of diverse chemical moieties.[1][2] Furthermore, it participates in

condensation reactions, for example, with amidines to form imidazole derivatives.[1][4]

Experimental Protocol: Synthesis via Friedel-Crafts
Acylation
A common method for the synthesis of 2-Chloro-4'-fluoroacetophenone is the Friedel-Crafts

acylation of fluorobenzene with chloroacetyl chloride.[2][13] An alternative approach utilizing

ionic liquids has been developed to improve reaction selectivity and yield while minimizing

waste.[2][13]

Materials:

Fluorobenzene

Chloroacetyl chloride
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Ionic liquid (as catalyst and solvent)

Ice

Methylene chloride

Aqueous potassium hydroxide solution (3%)

Magnesium sulfate

Procedure:

In a suitable reactor, combine fluorobenzene and chloroacetyl chloride in the presence of an

ionic liquid. The molar ratio of fluorobenzene to chloroacetyl chloride is typically in the range

of 1.01-1.03:1.[13]

Maintain the reaction temperature between 0-30 °C.[13]

Allow the reaction to proceed until the conversion of fluorobenzene is greater than 95%.[13]

Upon completion, pour the reaction mixture onto crushed ice.[14]

Extract the product into methylene chloride. This is typically done multiple times to ensure

complete extraction.[14]

Wash the combined organic phases sequentially with water, 3% aqueous potassium

hydroxide solution, and again with water.[14]

Dry the organic phase over magnesium sulfate.[14]

Remove the solvent via distillation under reduced pressure to yield the crude product.[14]

Purify the product by reduced pressure distillation. At 10 mmHg, 2-chloro-4'-
fluoroacetophenone distills at 130 °C.[13]

Safety and Handling
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2-Chloro-4'-fluoroacetophenone is classified as a hazardous substance and requires careful

handling to avoid exposure.

Hazard Identification and Personal Protective Equipment
(PPE)
The compound is known to cause skin and eye irritation and may cause respiratory irritation.

[15][16] It can also cause an allergic skin reaction and is toxic if swallowed or inhaled.[2][9]

Recommended PPE:

Eye Protection: Safety glasses or goggles.[15][17]

Hand Protection: Chemical-resistant gloves.[15][17]

Respiratory Protection: Use in a well-ventilated area or with a fume hood.[2][17] If dust or

aerosols are generated, a NIOSH/MSHA approved respirator is recommended.[15]

Skin and Body Protection: Lab coat and appropriate protective clothing.[15]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[15][17] Do not breathe dust or vapors.

[15][17] Wash hands thoroughly after handling.[17]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[15][17]

Keep away from incompatible materials such as strong oxidizing agents.[15]

Applications in Research and Development
2-Chloro-4'-fluoroacetophenone serves as a critical starting material in the synthesis of

various compounds, particularly in the pharmaceutical and agrochemical industries.[1][8] Its

derivatives have been investigated for potential applications as:

Antiviral and antifungal agents[1]

Anti-inflammatory and analgesic drugs[8]
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Inhibitors of IL-1 biosynthesis

Ligands for D2-like receptors

Potential antimicrobial agents[2]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-Chloro-4'-
fluoroacetophenone via the Friedel-Crafts acylation method.
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Caption: Synthesis workflow for 2-Chloro-4'-fluoroacetophenone.

Logical Relationship of Applications
This diagram shows the relationship between 2-Chloro-4'-fluoroacetophenone and its

applications as a chemical intermediate.
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Caption: Applications of 2-Chloro-4'-fluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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